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Compound of Interest

Compound Name: Reactive blue 181

Cat. No.: B1178194

A Comparative Performance Analysis of Reactive Dyes: Reactive Blue 181, Reactive Red 195,
and Reactive Black 5

This guide presents an objective comparison of the performance of three widely used reactive
dyes: Reactive Blue 181, C.l. Reactive Red 195, and C.l. Reactive Black 5. The information is
tailored for researchers, scientists, and professionals in the field of textile chemistry and drug
development, providing a consolidated overview of key performance indicators based on
available experimental data.

Overview of the Compared Reactive Dyes

Reactive dyes are a prominent class of dyes used for cellulosic fibers like cotton due to their
ability to form strong covalent bonds with the fiber, resulting in excellent wash fastness.[1] The
performance of these dyes, however, can vary significantly based on their molecular structure,
reactive groups, and chromophores.

e Reactive Blue 181 (RB-181): An anthraquinone-based reactive dye. While specific
performance data is limited in publicly available literature, its properties can be inferred from
the general characteristics of anthraquinone reactive dyes, which are known for their good
light fastness.

e C.I. Reactive Red 195 (RR-195): A bifunctional reactive dye containing both a
monochlorotriazine and a vinyl sulfone reactive group.[2] This dual functionality can lead to
high fixation rates.[3]
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o C.I. Reactive Black 5 (RB-5): A widely used bifunctional vinyl sulfone reactive dye, known for

its deep black shades and good overall fastness properties.[4][5]

Quantitative Performance Data

The following tables summarize the key performance indicators for the three reactive dyes

based on available data. It is important to note that direct comparative studies under identical

conditions are scarce, and the presented data is a collation from various sources.

Table 1: Fixation Efficiency and Color Yield

Dye

Reactive Group(s)

Typical Fixation
Efficiency (%)

Color Yield (KIS
Value)

Reactive Blue 181

Anthraquinone
(specific reactive
group not detailed in

sources)

Data not available
(Typically 50-80% for

reactive dyes)[6]

Data not available

C.l. Reactive Red 195

Monochlorotriazine /

High (specific values

not consistently

Can reach up to 22.16
for purified versions.
Varies with shade
depth, with reported

K/S values increasing

Vinyl sulfone ]
reported)[3] from ~3 for light
shades to ~23 for dark
shades after finishing.
[7]
] 85.9% - 90.7% under
_ Vinyl sulfone N N Can reach up to
C.l. Reactive Black 5 ] ) specific conditions[4]
(bifunctional) 25.5[8]

[8]

Table 2: Fastness Properties
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Wash Light Fastness Rubbing Rubbing
Dye Fastness (Blue Wool Fastness (Dry) Fastness (Wet)
(Grey Scale) Scale) (Grey Scale) (Grey Scale)
Data not
available
Reactive Blue Data not (Anthraguinone Data not Data not
181 available dyes generally available available
have good light
fastness)[9]
Slightly poor,
difficult to reach
] Good (can be 3-4 in light Good (can be
C.l. Reactive ) ) ) )
improved with shades (<0.1%). Good[2?] improved with
Red 195 o o
cationizer)[10] [2] Some cationizer)[10]
sources report 5-
6.[11]
Excellent (Grade
) ] Very Good to Good to Very
C.l. Reactive 5 with after-
4-5[5][14] Excellent (Grade  Good (Grade 3-
Black 5 treatment)[12]
(13] 4-5)[12][13] NH[12][13]

Experimental Protocols

The evaluation of reactive dye performance is conducted using standardized test methods to

ensure reproducibility and comparability of results.

Dyeing Procedure (Exhaust Method)

A general laboratory-scale exhaust dyeing method for cotton fabric with reactive dyes involves

the following steps:

o Pre-treatment: The cotton fabric is first scoured and bleached to remove impurities and

ensure uniform dye uptake.

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.ijert.org/effect-of-reactive-dyes-structure-on-light-fastness
https://www.researchgate.net/figure/Bifunctional-reactive-dyes-CI-Reactive-Red-195_fig1_321736151
https://www.china-dyestuff.com/news/reactive-dyes-are-commonly-used-in-three-prima-26518619.html
http://www.worlddyevariety.com/reactive-dyes/reactive-red-195.html
https://www.china-dyestuff.com/news/reactive-dyes-are-commonly-used-in-three-prima-26518619.html
https://www.researchgate.net/figure/Bifunctional-reactive-dyes-CI-Reactive-Red-195_fig1_321736151
https://www.atlantis-press.com/article/25850198.pdf
https://www.researchgate.net/publication/297344627_Improvement_of_Color_Fastness_for_Deep_Black_Shade_of_Cotton_Fabric
http://www.worlddyevariety.com/reactive-dyes/reactive-black-5.html
https://m.synthetic-dyes.com/sale-9940581-c-i-black-5-textile-reactive-dyes-black-clothes-dye-reactive-black-kn-b.html
https://www.atlantis-press.com/article/25850198.pdf
https://www.researchgate.net/publication/297344627_Improvement_of_Color_Fastness_for_Deep_Black_Shade_of_Cotton_Fabric
https://www.atlantis-press.com/article/25850198.pdf
https://www.researchgate.net/publication/297344627_Improvement_of_Color_Fastness_for_Deep_Black_Shade_of_Cotton_Fabric
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

» Dye Bath Preparation: A dye bath is prepared with the desired concentration of the reactive
dye, a sequestering agent, and a leveling agent.

» Dyeing: The fabric is immersed in the dye bath, and the temperature is raised to the
recommended level for the specific dye (typically around 60°C for vinyl sulfone dyes). An
electrolyte, such as Glauber's salt (Na=S0a4), is added to promote dye exhaustion.

o Fixation: After a set period, an alkali, such as sodium carbonate (Na2COs3), is added to the
dye bath to raise the pH and facilitate the covalent bonding between the dye and the
cellulose fibers.

o Washing-off: The dyed fabric is rinsed with cold water, followed by a soaping treatment at a
high temperature (e.g., 95°C) to remove any unfixed or hydrolyzed dye. This is followed by
further rinsing and drying.

Performance Evaluation Methods

o Color Strength (K/S Value): The color strength of the dyed fabric is measured using a
spectrophotometer. The Kubelka-Munk equation, K/S = (1-R)?/ 2R (where R is the
reflectance of the dyed fabric), is used to calculate the K/S value, which is proportional to the
concentration of the dye on the fabric.[15]

 Fixation Efficiency: This is determined by spectrophotometrically measuring the
concentration of the dye in the dyebath before and after the dyeing and fixation process. The
percentage of dye that has covalently bonded to the fiber is then calculated.

e Wash Fastness: This is assessed according to standards such as ISO 105-C06 or AATCC
Test Method 61. A dyed specimen is washed under specified conditions in contact with a
multi-fiber strip. The change in color of the specimen and the staining of the adjacent undyed
fabrics are evaluated using a grey scale.[16]

o Light Fastness: This is determined according to standards like ISO 105-B02 or AATCC Test
Method 16. The dyed sample is exposed to a controlled artificial light source (e.g., a xenon
arc lamp) alongside a set of blue wool standards (ranging from 1 to 8). The light fastness is
rated by comparing the fading of the sample to that of the blue wool standards.[17]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://twasp.info/public/paper/15.%20163-179%20Dyeing%20of%20Cotton%20Fabric%20with%20Different%20Shade%20of%20Reactive%20Dyes%20and%20Different%20Stripping%20Condition%20to%20Find%20out%20the%20Maximum_compressed.pdf
https://www.china-dyestuff.com/info/fabric-class-basic-knowledge-of-dyeing-what-i-49947749.html
https://www.colorfuldyes.com/news/light-fastness-of-dyes-80536956.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

» Rubbing Fastness (Crocking): This is evaluated using a crockmeter according to standards
such as ISO 105-X12 or AATCC Test Method 8. A dyed specimen is rubbed with a dry and a
wet white cotton cloth under a specified pressure. The amount of color transferred to the

white cloths is assessed using a grey scale.[18]

Visualizations
Dye-Fiber Interaction Pathway

The following diagram illustrates the general pathway of a reactive dye interacting with a

cellulosic fiber like cotton.
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Caption: General pathway of reactive dyeing on cellulosic fibers.

Experimental Workflow for Performance Evaluation

This diagram outlines the typical workflow for evaluating the performance of reactive dyes.
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Caption: Workflow for reactive dye performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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